Cas no 882847-19-0 (Fmoc-Gabapentin)

Fmoc-Gabapentin structure
Fmoc-Gabapentin structure
Product Name:Fmoc-Gabapentin
CAS No:882847-19-0
MF:C24H27NO4
MW:393.47548699379
MDL:MFCD04973795
CID:710348
PubChem ID:2756095
Update Time:2024-10-26

Fmoc-Gabapentin Chemical and Physical Properties

Names and Identifiers

    • Cyclohexaneacetic acid,1-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-
    • (1-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]cyclohexyl)acetic acid
    • 2-[1-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]cyclohexyl]acetic acid
    • FMOC-GABAPENTIN
    • [1-((Fmoc-amino)methyl)cyclohexyl]acetic acid
    • [1-[(9h-fluoren-9-ylmethoxycarbonylamino)-methyl]-cyclohexyl]-acetic acid
    • {1-[(9H-Fluoren-9-ylmethoxycarbonylamino)-methyl]-cyclohexyl}-acetic acid
    • 1-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl]cyclohexaneacetic acid (ACI)
    • 2-[1-([[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]methyl)cyclohexyl]acetic acid
    • 2-[1-[([[(9H-Fluoren-9-yl)methoxy]carbonyl]amino)methyl]cyclohexyl]acetic acid
    • (1-[(9h-fluoren-9-ylmethoxycarbonylamino)-methyl]-cyclohexyl)-acetic acid
    • SCHEMBL26140036
    • {1-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]cyclohexyl}acetic acid
    • [1-({[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}METHYL)CYCLOHEXYL]ACETIC ACID
    • 882847-19-0
    • AKOS012711600
    • Z1136513518
    • CS-0262070
    • 2-(1-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)cyclohexyl)acetic acid
    • AS-40647
    • 2-(1-((((9H-fluoren-9-yl)methoxy)carbonylamino)methyl)cyclohexyl)acetic acid
    • DTXSID30373234
    • 2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}acetic acid
    • EN300-81239
    • MFCD04973795
    • 2-(1-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)cyclohexyl)aceticacid
    • DB-016977
    • (1-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]cyclohexyl)acetic acid, AldrichCPR
    • Fmoc-Gabapentin
    • MDL: MFCD04973795
    • Inchi: 1S/C24H27NO4/c26-22(27)14-24(12-6-1-7-13-24)16-25-23(28)29-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,21H,1,6-7,12-16H2,(H,25,28)(H,26,27)
    • InChI Key: JQJOWILVGOJWJF-UHFFFAOYSA-N
    • SMILES: O=C(NCC1(CCCCC1)CC(O)=O)OCC1C2C(=CC=CC=2)C2C1=CC=CC=2

Computed Properties

  • Exact Mass: 393.19400
  • Monoisotopic Mass: 393.19400834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 563
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.8
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.63000
  • LogP: 5.34120

Fmoc-Gabapentin Customs Data

  • HS CODE:29225090

Fmoc-Gabapentin Pricemore >>

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Fmoc-Gabapentin Production Method

Production Method 1

Reaction Conditions
Reference
Solid Phase and Solution Phase Synthesis of Gamma Amino Acid Homo-Oligomers and Mixed Oligomers
Bhaskara Reddy, K. M.; et al, International Journal of Peptide Research and Therapeutics, 2011, 17(2), 113-121

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Acetone ,  Water ;  1 h, rt
2.1 Solvents: Water
Reference
Fmoc-OASUD: A new reagent for the preparation of Fmoc-amino acids free from impurities resulting from Lossen rearrangement
Rao, B. Leela Maheswara; et al, Tetrahedron Letters, 2016, 57(37), 4220-4223

Production Method 3

Reaction Conditions
1.1 Reagents: Pyridine ,  1-Hydroxybenzotriazole Solvents: Dichloromethane ,  Cy3
1.2 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ;  10 min, rt; 2 h, rt
Reference
An improved synthesis of a fluorescent gabapentin-choline conjugate for single molecule detection
Wu, Haitao; et al, Tetrahedron Letters, 2009, 50(18), 2100-2102

Production Method 4

Reaction Conditions
1.1 Solvents: Water
Reference
Fmoc-OASUD: A new reagent for the preparation of Fmoc-amino acids free from impurities resulting from Lossen rearrangement
Rao, B. Leela Maheswara; et al, Tetrahedron Letters, 2016, 57(37), 4220-4223

Production Method 5

Reaction Conditions
1.1 -
1.2 Reagents: Water
2.1 Solvents: Water
Reference
Fmoc-OASUD: A new reagent for the preparation of Fmoc-amino acids free from impurities resulting from Lossen rearrangement
Rao, B. Leela Maheswara; et al, Tetrahedron Letters, 2016, 57(37), 4220-4223

Fmoc-Gabapentin Raw materials

Fmoc-Gabapentin Preparation Products

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